Cas no 100295-50-9 (2-Cyclohexen-1-one, 4-(1,1-dimethylethyl)-, (4S)-)

• Product Name: 2-Cyclohexen-1-one, 4-(1,1-dimethylethyl)-, (4S)-
• CAS No: 100295-50-9
• MF: C₁₀H₁₆O
• MW: 152.233443260193
• CID: 1125334
• PubChem ID: 10034806
• Update Time: 2025-04-20

2-Cyclohexen-1-one, 4-(1,1-dimethylethyl)-, (4S)- Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexen-1-one, 4-(1,1-dimethylethyl)-, (4S)-
• (4S)-4-tert-butylcyclohex-2-en-1-one
• 100295-50-9
• SCHEMBL3988933
• (S)-4-(tert-Butyl)cyclohex-2-en-1-one

• Inchi： 1S/C10H16O/c1-10(2,3)8-4-6-9(11)7-5-8/h4,6,8H,5,7H2,1-3H3/t8-/m1/s1
• InChI Key： JVUQEKLVFLSSTL-MRVPVSSYSA-N
• SMILES： O=C1C=C[C@H](CC1)C(C)(C)C

Computed Properties

• Exact Mass: 152.120115g/mol
• Monoisotopic Mass: 152.120115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 152.23g/mol
• XLogP3: 2.4
• Topological Polar Surface Area: 17.1Ų